N-(2,3-dimethylphenyl)-2-({[3-(2-methoxyphenyl)isoxazol-5-yl]methyl}amino)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[3-(2-methoxyphenyl)-1,2-oxazol-5-yl]methylamino]acetamide
• InChI: InChI=1S/C21H23N3O3/c1-14-7-6-9-18(15(14)2)23-21(25)13-22-12-16-11-19(24-27-16)17-8-4-5-10-20(17)26-3/h4-11,22H,12-13H2,1-3H3,(H,23,25)
• InChI Key: LHDPXCHVDMLPCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CNCC2=CC(=NO2)C3=CC=CC=C3OC)C
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

The compound belongs to a class of organic compounds known for their potential in various applications, including medicinal chemistry due to their structural complexity and functional diversity. Research in related areas focuses on synthesizing novel compounds for exploring biological activities and developing new materials or pharmaceuticals.

Synthesis Analysis

Research on similar compounds typically involves multi-step synthetic processes, starting from basic building blocks like acetoacetic esters and progressing through various reactions to introduce specific functional groups (Lovro Selič et al., 1997)(source). The synthesis might involve condensation reactions, protection/deprotection steps, and functionalization to achieve the target molecule.

Molecular Structure Analysis

The molecular structure of related compounds has been studied using techniques like X-ray crystallography, revealing insights into conformation, stereochemistry, and intermolecular interactions. For example, studies on similar molecules have shown different molecular conformations and hydrogen bonding patterns, contributing to their stability and reactivity (B. Narayana et al., 2016)(source).

Chemical Reactions and Properties

The chemical behavior of such compounds can be influenced by their functional groups, leading to various reactions, including nucleophilic substitutions, condensations, and ring closures. The presence of specific substituents can also impart unique properties like fluorescence or bioactivity (K. Sunder et al., 2013)(source).

Physical Properties Analysis

Physical properties such as melting point, solubility, and crystallinity are crucial for understanding a compound's behavior in different environments. These properties are determined by the compound's molecular structure and can affect its application in various fields.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and interactions with other molecules, are essential for predicting how these compounds behave under different chemical conditions. Studies often explore these aspects through experimental and computational methods to understand the mechanisms underlying their chemical behavior.

For detailed information and further reading on related topics, the following references provide valuable insights into the synthesis, structural analysis, and properties of chemically similar compounds:

• Lovro Selič, S. Grdadolnik, & B. Stanovnik (1997). Methyl and Phenylmethyl 2-Acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate in the Synthesis of heterocyclic systems: Preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones. Helvetica Chimica Acta. (source).
• B. Narayana, H. Yathirajan, R. Rathore, & C. Glidewell (2016). Different molecular conformations co-exist in each of three 2-aryl-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamides: hydrogen bonding in zero, one and two dimensions. Acta crystallographica. Section C, Structural chemistry. (source).
• K. Sunder, Jayapal Maleraju (2013). Synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides having anti-inflammatory activity. Drug Invention Today. (source).

Scientific Research Applications

Pharmacological Studies and Biological Activity

• Analgesic Properties : A study revealed the crystal structure of a capsaicinoid compound, indicating potential analgesic properties due to the specific arrangement of vanilloid, amide, and dimethylphenyl groups (Park et al., 1995).
• Antipsychotic Potential : Compounds showing an antipsychotic-like profile in behavioral animal tests were identified, without interacting with dopamine receptors. This suggests potential applications in developing new antipsychotic medications (Wise et al., 1987).
• Anticancer Activity : N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide was synthesized and confirmed for anticancer activity through in silico modeling, targeting the VEGFr receptor (Sharma et al., 2018).

Synthesis and Material Science

• Synthetic Methodologies : Research into the green synthesis of intermediates for azo disperse dyes highlighted environmentally friendly approaches, using Pd/C catalysts for the hydrogenation of nitro compounds to amino compounds (Zhang Qun-feng, 2008).
• Corrosion Inhibitors : New long alkyl side chain acetamide, isoxazolidine, and isoxazoline derivatives were synthesized and evaluated as corrosion inhibitors, showcasing their potential in protecting materials in acidic and oil medium environments (Yıldırım & Çetin, 2008).

Molecular Docking and Structure Analysis

• Molecular Docking : Studies on novel coordination complexes constructed from pyrazole-acetamide derivatives have been performed to understand the effect of hydrogen bonding on self-assembly processes and their antioxidant activity (Chkirate et al., 2019).